1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C21H22ClNO2/c22-17-9-7-16(8-10-17)21(11-3-4-12-21)20(24)23-13-15-14-25-19-6-2-1-5-18(15)19/h1-2,5-10,15H,3-4,11-14H2,(H,23,24)
• InChI Key: FMFKVCKVPIDVHU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC3COC4=CC=CC=C34
• Molecular Formula: C21H22ClNO2
• Molecular Weight: 355.9 g/mol

Description

1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C21H22ClNO2 and its molecular weight is 355.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound has been synthesized and evaluated for its antimicrobial activities. A study by Akbari et al. (2008) focused on synthesizing N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and related compounds, assessing their effectiveness against bacterial and fungal growth. Similarly, research by Idrees et al. (2020) involved synthesizing derivatives integrated with quinoline, pyrazole, and benzofuran moieties, demonstrating antimicrobial efficacy.

Anticonvulsant Properties

Research by Kubicki et al. (2000) investigated the crystal structures of related anticonvulsant enaminones. They studied compounds such as methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate, noting the significance of their molecular conformation in therapeutic applications.

Antioxidant and Anti-Inflammatory Properties

Compounds closely related to 1-(4-chlorophenyl)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]cyclopentane-1-carboxamide have been examined for their anti-inflammatory and antioxidant properties. A study by Kumar et al. (2008) synthesized 2-Amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide and its derivatives, demonstrating significant bioactivity comparable to standard drugs like ibuprofen and ascorbic acid.

Antimicrobial Screening

Further research by Idrees et al. (2019) synthesized novel derivatives of 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide, reporting in-vitro antibacterial activity against pathogenic microorganisms.

Molecular Interaction Studies

The interaction of structurally related compounds with biological receptors has also been investigated. For instance, Shim et al. (2002) studied the molecular interaction of an antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with cannabinoid receptors, providing insights into receptor-ligand interactions.